Cas no 1280882-05-4 (N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide)

• Product Name: N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide
• CAS No: 1280882-05-4
• MF: C₁₉H₂₀Cl₂N₄O₂
• MW: 407.293702125549
• CID: 6361427
• PubChem ID: 53547795
• Update Time: 2025-10-30

N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1280882-05-4
• Z966842300
• N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide
• CCG-278231
• AKOS034744104
• EN300-26600851
• N-[4-[(3,6-dichloropyridine-2-carbonyl)amino]phenyl]azepane-1-carboxamide

• Inchi： 1S/C19H20Cl2N4O2/c20-15-9-10-16(21)24-17(15)18(26)22-13-5-7-14(8-6-13)23-19(27)25-11-3-1-2-4-12-25/h5-10H,1-4,11-12H2,(H,22,26)(H,23,27)
• InChI Key： YESOYTBWDCRKGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1C=CC(=CC=1)NC(N1CCCCCC1)=O)=O)Cl

Computed Properties

• Exact Mass: 406.0963313g/mol
• Monoisotopic Mass: 406.0963313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.3Ų

Additional information on N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide

Introduction to N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide (CAS No. 1280882-05-4)

N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1280882-05-4, represents a unique structural motif that combines a phenyl ring with a dichloropyridine moiety and an azepane core, making it a promising candidate for further exploration in drug discovery.

The molecular structure of N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide is characterized by its intricate arrangement of atoms, which includes nitrogen, carbon, and chlorine atoms. The presence of the dichloropyridine group introduces a certain level of electronic richness and reactivity, while the azepane ring provides a rigid scaffold that can influence the compound's biological activity. This combination of features makes it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The phenyl and azepane moieties in N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide have been shown to interact with biological targets in ways that could lead to therapeutic benefits. For instance, the phenyl ring is known to be a common pharmacophore in many drugs due to its ability to engage in hydrophobic interactions and π-stacking with biological receptors.

The dichloropyridine group is particularly noteworthy as it can serve as a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide a valuable scaffold for designing molecules that target particular enzymes or receptors involved in disease processes.

One of the most exciting aspects of this compound is its potential in the development of new treatments for neurological disorders. The azepane ring is known to have structural similarities to certain neurotransmitter receptors, suggesting that it could interact with these targets to produce therapeutic effects. Additionally, the dichloropyridine moiety has been found to exhibit properties that could make it useful in modulating neurotransmitter release or receptor activity.

Recent studies have also explored the compound's potential in oncology research. The unique combination of functional groups in N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide has led researchers to investigate its ability to inhibit the growth of cancer cells. Preliminary findings suggest that it may interfere with key signaling pathways involved in tumor progression, making it a promising candidate for further development as an anticancer agent.

The synthesis of N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired molecular framework efficiently.

In terms of pharmacokinetic properties, N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide has shown potential for good oral bioavailability and metabolic stability. These characteristics are crucial for ensuring that the compound reaches its target sites effectively and remains active long enough to exert its intended therapeutic effects. Further studies are needed to optimize these properties and assess any potential side effects.

The development of novel pharmaceuticals often involves extensive computational modeling and molecular dynamics simulations to predict how a compound will behave within biological systems. In the case of N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide, such simulations have helped researchers understand its interactions with potential targets at an atomic level. This information is invaluable for guiding medicinal chemistry efforts aimed at improving potency and selectivity.

As research continues to uncover new therapeutic applications for N-[4-(3,6-dichloropyridine-2-amido)phenyl]azepane-1-carboxamide, it is likely that additional derivatives will be synthesized and tested. By modifying specific parts of the molecule while retaining its core structure, scientists can fine-tune its properties to maximize efficacy while minimizing adverse effects.

The future prospects for this compound are bright, particularly as interest in targeted therapies grows worldwide. By leveraging cutting-edge synthetic techniques and computational tools alongside traditional experimental approaches, researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.